Cas no 961-69-3 (N-Methylbut-2-enoate Ethyl Ester D-(-)Phenylglycine Potassium Salt)

• Product name: N-Methylbut-2-enoate Ethyl Ester D-(-)Phenylglycine Potassium Salt
• CAS No: 961-69-3
• MF: C₁₄H₁₇KNO₄
• MW: 302.387385129929
• CID: 40420

N-Methylbut-2-enoate Ethyl Ester D-(-)Phenylglycine Potassium Salt Chemical and Physical Properties

Names and Identifiers

• Potassium (R,E)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-phenylacetate
• (R)-(?-alpha-[(3-Ethoxy-1-methyl-3-oxo-1-propenyl)amino]benzeneacetic acid
• potassium (r)-[(3-ethoxy-1-methyl-3-oxoprop-1-enyl)amino]phenylacetate
• (r)-[(3-ethoxy-1-methyl-3-oxo-1-propenyl)amino]benzeneacetic acid potassium salt
• (R)-(?)-α-[(3-Ethoxy-1-methyl-3-oxo-1-propenyl)amino]benzeneacetic acid potassium salt
• D-PHENYL GLYCINE DANE SALT (ETHYL POTASSIUM SALT)
• D-phenylglycine Dane Salt
• N-Methylbut-2-enoate Ethyl Ester D-(-)Phenylglycine Potassium Salt
• D-Phenylglycine ethyl potassium dane salt
• (R)-(-)-alpha-[(3-Ethoxy-1-methyl-3-oxo-1-propenyl)amino]benzeneacetic acid potassium salt
• (R)-(-)-alpha-((3-ethoxy-1-methyl-3-oxo-1-propeny
• C14H17KNO4
• 2-[N-(D-Phenylglycine)]crotonic Acid Ethyl Ester Potassium Salt
• AK117048
• O209
• AX8023266
• ST51038448
• ST
• Benzeneacetic acid, α-[(3-ethoxy-1-methyl-3-oxo-1-propenyl)amino]-, monopotassium salt, (R)- (ZCI)
• Benzeneacetic acid, α-[(3-ethoxy-1-methyl-3-oxo-1-propenyl)amino]-, monopotassium salt, (αR)- (9CI)
• Crotonic acid, 3-[(α-carboxybenzyl)amino]-, 1-ethyl ester, monopotassium salt, D-(-)- (8CI)
• D
• Potassium D-(1-ethoxycarbonylpropen-2-yl)-α-aminophenylacetate

• Inchi： 1S/C14H17NO4.K/c1-3-19-12(16)9-10(2)15-13(14(17)18)11-7-5-4-6-8-11;/h4-9,13,15H,3H2,1-2H3,(H,17,18);/t13-;/m1./s1
• InChI Key： HWZMIXRSXILFMS-BTQNPOSSSA-N
• SMILES： [C@@H](C1C=CC=CC=1)(C(=O)O)NC(C)=CC(=O)OCC.[K]

Computed Properties

• Exact Mass: 301.071639g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 301.071639g/mol
• Monoisotopic Mass: 301.071639g/mol
• Topological Polar Surface Area: 78.5Ų
• Heavy Atom Count: 20
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: Not determined
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 230-234 ºC
• PSA: 78.46000
• LogP: 0.92500
• Solubility: Not determined
• Specific Rotation: -78 º (c=1,1N HCl)

N-Methylbut-2-enoate Ethyl Ester D-(-)Phenylglycine Potassium Salt Security Information

• WGK Germany：3

N-Methylbut-2-enoate Ethyl Ester D-(-)Phenylglycine Potassium Salt Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives